Cas no 921080-74-2 (4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 921080-74-2
• MF: C₂₀H₁₂ClN₃O₃S
• MW: 409.845582008362
• CID: 5823729
• PubChem ID: 4085023
• Update Time: 2025-05-20

4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-[5-(5-chloro-2-thienyl)-1,3,4-oxadiazol-2-yl]-
• 4-benzoyl-N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 921080-74-2
• F1374-1073
• AKOS024608096
• 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C20H12ClN3O3S/c21-16-11-10-15(28-16)19-23-24-20(27-19)22-18(26)14-8-6-13(7-9-14)17(25)12-4-2-1-3-5-12/h1-11H,(H,22,24,26)
• InChI Key： WLIPKBHSRJNNMJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC(Cl)=CC=2)O1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 409.0287901g/mol
• Monoisotopic Mass: 409.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Additional information on 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 921080-74-2)

In recent years, the compound 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 921080-74-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, characterized by its unique 1,3,4-oxadiazole core and benzoyl substituent, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. The presence of the 5-chlorothiophen-2-yl moiety further enhances its binding affinity and selectivity towards target proteins.

One of the key advancements in the study of 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is its synthesis via a multi-step organic reaction pathway. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for subsequent biological testing. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the synthesized compound.

In vitro studies have demonstrated the compound's efficacy in inhibiting the activity of certain kinases and proteases, which are often implicated in diseases such as cancer and inflammatory disorders. For instance, a recent publication in the Journal of Medicinal Chemistry reported that the compound exhibited nanomolar inhibitory activity against a specific kinase target, suggesting its potential as a lead compound for further optimization.

Moreover, molecular docking studies have provided insights into the binding interactions between 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide and its target proteins. These computational analyses have revealed key hydrogen bonding and hydrophobic interactions that contribute to the compound's high affinity and specificity. Such findings are invaluable for the design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies to enhance the compound's bioavailability and reduce toxicity.

In conclusion, 4-benzoyl-N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.